Cas no 2034611-70-4 (methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate
• CAS No: 2034611-70-4
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 5796234
• PubChem ID: 122162934
• Update Time: 2025-06-08

methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate
• 2034611-70-4
• methyl 4-({[3-(furan-3-yl)pyrazin-2-yl]methyl}carbamoyl)benzoate
• AKOS032469781
• methyl 4-(((3-(furan-3-yl)pyrazin-2-yl)methyl)carbamoyl)benzoate
• methyl 4-[[3-(furan-3-yl)pyrazin-2-yl]methylcarbamoyl]benzoate
• F6574-0067

• Inchi： 1S/C18H15N3O4/c1-24-18(23)13-4-2-12(3-5-13)17(22)21-10-15-16(20-8-7-19-15)14-6-9-25-11-14/h2-9,11H,10H2,1H3,(H,21,22)
• InChI Key： HLFYGWJWKIMHOO-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C(CNC(C2C=CC(C(=O)OC)=CC=2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 337.10625597g/mol
• Monoisotopic Mass: 337.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.3Ų

Additional information on methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate

Methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate (CAS No. 2034611-70-4): A Comprehensive Overview

Methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate, identified by its CAS number 2034611-70-4, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit diverse pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate consists of a benzoate moiety linked to a carbamoyl group, which is further substituted with a pyrazinylmethyl group. This pyrazinylmethyl group is, in turn, connected to a furan ring. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways. The structure of methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate suggests potential interactions with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. Specifically, the pyrazine ring has been shown to interact with various enzymes, including kinases and phosphodiesterases, which are key targets in the treatment of these diseases.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry. The furan ring in methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate contributes to its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drugs. Additionally, the benzoate moiety has been shown to enhance the solubility and bioavailability of pharmaceutical compounds, which is crucial for their effective delivery to target tissues.

The carbamoyl group in the compound's structure plays a critical role in its pharmacological activity. Carbamoyl derivatives have been extensively studied for their potential as inhibitors of various enzymes and receptors. For instance, carbamoylated compounds have shown promise in the development of drugs that target enzymes involved in metabolic disorders and cancer. The presence of this group in methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate suggests that it may exhibit similar inhibitory effects on relevant biological targets.

One of the most exciting aspects of methyl 4-({3-(furan-3-yl)pyrazin-2-ylmethyl}carbamoyl)benzoate is its potential as a lead compound for drug development. Researchers have been exploring its activity against various disease models, including inflammation, neurodegeneration, and cancer. In particular, the compound has shown promising results in preclinical studies where it demonstrated anti-inflammatory and antioxidant properties. These findings are particularly intriguing given the increasing recognition of inflammation as a key factor in many chronic diseases.

The synthesis of methyl 4-({3-(furan-3-y l)pyrazin -2 -y l m ethyl}carb am o y l )b en z o ate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as furan derivatives and pyrazine-based compounds. These intermediates are then coupled using established synthetic methodologies to form the final product. The synthesis highlights the importance of advanced organic chemistry techniques in the preparation of complex molecules like this one.

In conclusion, methyl 4-{(3-(furan -3 -y l )py ra zi n -2 -y l m eth y l }ca rb am o y l )b en z o ate (CAS No. 2034611 -70 -4) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for investigating various biological pathways and developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against human disease.